N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H14F3N3O
• Molecular Weight: 297.28 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C14H14F3N3O/c1-8-5-4-6-10(9(8)2)18-13(21)11-7-12(14(15,16)17)19-20(11)3/h4-7H,1-3H3,(H,18,21)
• InChI Key: IXNWDEUIVHWDRQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC(=NN2C)C(F)(F)F)C

Description

N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide, also known as DMTF, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMTF is a pyrazole derivative that has been synthesized through various methods and has shown potential in various applications, including medicinal chemistry and agriculture.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and proteins in cells. In cancer cells, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been shown to inhibit the activity of the mTOR pathway, which is involved in cell growth and survival. In weeds, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been shown to inhibit the activity of the acetolactate synthase enzyme, which is involved in the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been shown to induce apoptosis and inhibit the growth and proliferation of cancer cells. In weeds, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been shown to inhibit the biosynthesis of branched-chain amino acids, which leads to the death of the weed. N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. Another advantage is that it has shown potential in various applications, including medicinal chemistry and agriculture. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its effectiveness. Another limitation is that it may have off-target effects that could potentially be harmful.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide. One direction is to further investigate its mechanism of action and optimize its effectiveness in various applications. Another direction is to study its potential as a treatment for other diseases, such as neurological disorders. Additionally, further research could be done to explore its potential as a biopesticide for use in organic farming.

Synthesis Methods

N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide can be synthesized through a variety of methods, including the reaction of 2,3-dimethylphenyl hydrazine with ethyl trifluoroacetylacetate in the presence of a base. Other methods include the reaction of 2,3-dimethylphenyl hydrazine with trifluoroacetic anhydride and the reaction of 2,3-dimethylphenyl hydrazine with 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has shown potential in various scientific research applications, including medicinal chemistry and agriculture. In medicinal chemistry, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been studied for its potential as an anti-cancer agent. Studies have shown that N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide can inhibit the growth of cancer cells and induce apoptosis. In agriculture, N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been studied for its potential as a herbicide. Studies have shown that N-(2,3-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide can effectively control the growth of weeds in crops.